Cas no 22817-26-1 (3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene)

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene structure
22817-26-1 structure
Product Name:3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene
CAS No:22817-26-1
MF:C12H11N
MW:169.222442865372
MDL:MFCD01075706
CID:88378
PubChem ID:208526
Update Time:2025-07-11

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydro-1H-benzo[de]isoquinoline
    • 1H-2,3-dihydro-2-azaphenalene
    • 2,3-DIAMINOPYRIDINE-5-BORONIC ACID,PINACOL ESTER
    • 2,3-Dihydro-1H-benz[de]isoquinoline
    • 3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene
    • ?2,3-DIHYDRO-1H-BENZ[DE]ISOQUINOLINE
    • J-014870
    • 2, 3-dihydro-1H-benzo[de]isoquinoline
    • 22817-26-1
    • A816373
    • SCHEMBL255918
    • SCHEMBL2979885
    • FT-0609647
    • EN300-214715
    • AKOS005207094
    • 2,3-dihydro-1 H-benz[de]isochinolin
    • AS-77555
    • 3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene
    • MFCD01075706
    • 2,3-Dihydro-1H-benzo[de]isoquinoline, AldrichCPR
    • DTXSID80276862
    • DB-046000
    • 3-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE
    • MDL： MFCD01075706
    • Inchi： 1S/C12H11N/c1-3-9-4-2-6-11-8-13-7-10(5-1)12(9)11/h1-6,13H,7-8H2
    • InChI Key： NBWCGDRKSOXZNI-UHFFFAOYSA-N
    • SMILES： N1CC2C=CC=C3C=CC=C(C1)C=23
    • BRN： 134303

Computed Properties

  • Exact Mass: 169.08900
  • Monoisotopic Mass: 169.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.138
  • Melting Point: 102-103 ºC
  • Boiling Point: 120°C 0,5mm
  • Flash Point: 120°C/0.5mm
  • Refractive Index: 1.661
  • PSA: 12.03000
  • LogP: 2.77180

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene Security Information

  • Hazardous Material transportation number：UN 3259
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Packing Group：III
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：III
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2,3-Dihydro-1H-benzo[de]isoquinoline
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abcr
AB180030-250 mg
2,3-Dihydro-1H-benz[de]isoquinoline, 97%; .
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abcr
AB180030-1 g
2,3-Dihydro-1H-benz[de]isoquinoline, 97%; .
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Alichem
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2,3-Dihydro-1H-benzo[de]isoquinoline
 22817-26-1 97%
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Enamine
EN300-214715-0.05g
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Enamine
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